Cas no 371129-53-2 ((5E)-5-(4-hydroxy-3-nitrophenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one)

• Product name: (5E)-5-(4-hydroxy-3-nitrophenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 371129-53-2
• MF: C₁₄H₁₃N₃O₅S
• MW: 335.335121870041
• CID: 6305321
• PubChem ID: 884706

(5E)-5-(4-hydroxy-3-nitrophenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-(4-hydroxy-3-nitrophenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one
• SR-01000238560
• AB00111890-02
• F1436-0395
• SR-01000238560-1
• AKOS005471243
• (5E)-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one
• AB00111890-01
• (E)-5-(4-hydroxy-3-nitrobenzylidene)-2-morpholinothiazol-4(5H)-one
• 371129-53-2
• (5E)-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one

• Inchi： 1S/C14H13N3O5S/c18-11-2-1-9(7-10(11)17(20)21)8-12-13(19)15-14(23-12)16-3-5-22-6-4-16/h1-2,7-8,18H,3-6H2/b12-8+
• InChI Key： NMRKVCXNVKXUQS-XYOKQWHBSA-N
• SMILES： S1/C(=C/C2C=CC(=C(C=2)[N+](=O)[O-])O)/C(N=C1N1CCOCC1)=O

Computed Properties

• Exact Mass: 335.05759170g/mol
• Monoisotopic Mass: 335.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on (5E)-5-(4-hydroxy-3-nitrophenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one

Compound CAS No 371129-53-2: (5E)-5-(4-hydroxy-3-nitrophenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one

The compound CAS No 371129-53-2, also known as (5E)-5-(4-hydroxy-3-nitrophenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of recent research due to its unique structural properties and promising biological activities. The molecule's structure incorporates a thiazole ring system, which is known for its stability and versatility in chemical reactions. The presence of a morpholine group further enhances its functional diversity, making it a valuable compound in synthetic chemistry.

Recent studies have highlighted the importance of the thiazole ring system in drug design. This heterocyclic structure is often associated with anti-inflammatory, antifungal, and anticancer properties. The morpholine group within the compound adds additional functionality, potentially improving bioavailability and pharmacokinetic profiles. These features make the compound a strong candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in forming the thiazole ring and incorporating the morpholine group. These advancements underscore the importance of continuous innovation in synthetic methodologies to meet the demands of modern drug discovery.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits potent inhibitory effects against several enzyme targets. Its ability to interact with these enzymes suggests potential applications in treating conditions such as inflammation and neurodegenerative diseases. Furthermore, the compound's structural flexibility allows for further modification to enhance its therapeutic potential.

The integration of computational chemistry tools has played a pivotal role in understanding the compound's behavior at the molecular level. Molecular docking studies have provided insights into how the compound interacts with target proteins, guiding researchers in designing more effective analogs. These computational approaches complement experimental data, accelerating the drug discovery process.

In conclusion, CAS No 371129-53-2 represents a promising lead compound with diverse applications in both chemical synthesis and pharmaceutical research. Its unique structure and functional groups position it as a valuable asset for developing novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to advancements in medicinal chemistry.